Cas no 138416-21-4 (2-Propanol, 1-(4-methylphenoxy)-3-(oxiranylmethoxy)-)

• Product Name: 2-Propanol, 1-(4-methylphenoxy)-3-(oxiranylmethoxy)-
• CAS No: 138416-21-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1261921
• Update Time: 2024-08-04

2-Propanol, 1-(4-methylphenoxy)-3-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(4-methylphenoxy)-3-(oxiranylmethoxy)-
• 2-Propanol, 1-(4-methylphenoxy)-3-(2-oxiranylmethoxy)-

• Inchi： 1S/C13H18O4/c1-10-2-4-12(5-3-10)16-7-11(14)6-15-8-13-9-17-13/h2-5,11,13-14H,6-9H2,1H3
• InChI Key： VRLHEGMVTVWOSA-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C)C=C1)C(O)COCC1CO1

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 392.8±32.0 °C(Predicted)
• PSA: 51.22
• pka: 13.51±0.20(Predicted)